Cas no 27741-65-7 (Ethyl 2-cyclobutylideneacetate)

Ethyl 2-cyclobutylideneacetate structure
27741-65-7 structure
Product Name:Ethyl 2-cyclobutylideneacetate
CAS No:27741-65-7
MF:C8H12O2
MW:140.179682731628
MDL:MFCD11977311
CID:239639
PubChem ID:15724666
Update Time:2025-04-19

Ethyl 2-cyclobutylideneacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyclobutylideneacetate
    • 2-cyclobutylidene Acetic acid ethyl ester
    • Aceticacid, 2-cyclobutylidene-, ethyl ester
    • CYCLOBUTYLIDENE-ACETIC ACID ETHYL ESTER
    • Ethyl cyclobutylideneacetate
    • cyclobutylidenacetic acid ethyl ester
    • Cyclobutyliden-essigsaeureaethylester
    • ethyl 2-cyclobutylideneethanoate
    • ethyl 3,3-trimethylene acrylate
    • RB3329
    • Carbethoxymethylenecyclobutane
    • Acetic acid, cyclobutylidene-, ethyl ester
    • Acetic acid, 2-cyclobutylidene-, ethyl ester
    • FGCGWHVDPBOFJE-UHFFFAOYSA-N
    • SBB054044
    • Cyclobutylideneacetic acid ethyl ester
    • 2-cyclobutylideneacetic acid ethyl
    • Ethyl2-cyclobutylideneacetate
    • DTXSID10577455
    • FT-0696401
    • SY047221
    • AKOS016003746
    • Aceticacid,2-cyclobutylidene-,ethyl ester
    • DS-13105
    • CBA74165
    • A819176
    • EN300-175191
    • SCHEMBL1668850
    • CS-0038534
    • 27741-65-7
    • MFCD11977311
    • AMY40990
    • DB-011543
    • MDL： MFCD11977311
    • Inchi： 1S/C8H12O2/c1-2-10-8(9)6-7-4-3-5-7/h6H,2-5H2,1H3
    • InChI Key： FGCGWHVDPBOFJE-UHFFFAOYSA-N
    • SMILES： O(CC)C(/C=C1\CCC\1)=O

Computed Properties

  • Exact Mass: 140.08400
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 21 ºC
  • Boiling Point: 128-130 ºC (2 Torr)
  • Flash Point: 87.6±9.9 ºC,
  • Refractive Index: 1.56
  • Solubility: Slightly soluble (1.7 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 1.65980

Ethyl 2-cyclobutylideneacetate Customs Data

  • HS CODE：2916209090
  • Customs Data：

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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